![molecular formula C16H12F4O5 B3847157 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate](/img/structure/B3847157.png)
2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate
Overview
Description
2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate, also known as FMP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate is not fully understood, but it is believed to interact with biological molecules through hydrogen bonding and hydrophobic interactions. 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has been shown to bind to proteins and DNA, which may contribute to its potential as a drug delivery system and imaging probe.
Biochemical and Physiological Effects
2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has been shown to have low toxicity and is not mutagenic or carcinogenic. In vitro studies have demonstrated that 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate can inhibit the growth of cancer cells and induce apoptosis. 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate in lab experiments is its versatility as a building block for the synthesis of novel materials with improved properties. 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate is also relatively easy to synthesize and has low toxicity, making it a safe choice for biomedical research. However, one limitation of using 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate is its limited solubility in water, which may make it difficult to use in certain applications.
Future Directions
There are several potential future directions for research on 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate. One area of interest is the development of 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate-based materials for use in organic electronics and optoelectronics. Another area of interest is the use of 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate as a drug delivery system for targeted cancer therapy. Additionally, 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate could be further studied as a fluorescent probe for imaging applications, such as in vivo imaging of cancer cells.
Scientific Research Applications
2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has been studied for its potential applications in various fields, including organic electronics, optoelectronics, and biomedical research. In organic electronics, 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has been used as a building block for the synthesis of novel materials with improved electronic properties. In optoelectronics, 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has been used as a dopant for the fabrication of organic light-emitting diodes (OLEDs) with enhanced efficiency. In biomedical research, 2-furylmethyl 2,2,3,3-tetrafluoropropyl phthalate has been studied for its potential as a drug delivery system and as a fluorescent probe for imaging applications.
properties
IUPAC Name |
1-O-(furan-2-ylmethyl) 2-O-(2,2,3,3-tetrafluoropropyl) benzene-1,2-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F4O5/c17-15(18)16(19,20)9-25-14(22)12-6-2-1-5-11(12)13(21)24-8-10-4-3-7-23-10/h1-7,15H,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKWMIJNASGFOGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)OCC2=CC=CO2)C(=O)OCC(C(F)F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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